N-(2-Methoxybenzyl)-2-propanamine
Overview
Description
“N-(2-Methoxybenzyl)-2-propanamine” is a synthetic phenethylamine derivative . It’s part of a group of substances known as NBOMes, which are emerging on the global drug market . These substances are associated with untoward effects in people who use drugs . They act as agonists at serotonin 5-HT 2A receptors, affecting cognitive and behavioral processes .
Synthesis Analysis
The synthesis of “N-(2-Methoxybenzyl)-2-propanamine” involves complex chemical reactions. A study has dealt with the differentiation among positional isomers of 25H-NBOMe, a similar compound, using chromatography–mass spectrometry methods . The gas chromatography analysis showed that the isothermal mode was more efficient than the usually applied temperature-programming mode for the separation of the mentioned isomers .Molecular Structure Analysis
The molecular structure of “N-(2-Methoxybenzyl)-2-propanamine” and similar compounds has been studied using techniques such as X-ray crystallography. These studies reveal that the compound’s structure is stabilized by hydrogen bonds and π-π interactions, contributing to its stability and reactivity.Chemical Reactions Analysis
“N-(2-Methoxybenzyl)-2-propanamine” undergoes various chemical reactions. For example, it can participate in photophysical and photochemical processes. These reactions are crucial for the development of materials with potential applications in photodynamic therapy and as photosensitizers.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(2-Methoxybenzyl)-2-propanamine” are essential for understanding its applications. These properties are influenced by the molecular structure, particularly the presence and positioning of methoxy and benzenesulfonamide groups, which can affect the compound’s interaction with solvents and other molecules.Scientific Research Applications
Psychedelic Research
“N-(2-Methoxybenzyl)-2-propanamine” is a part of a new series of compounds known as NBOMe-drugs . These drugs have recognized and potent psychedelic effects . They are prevalent in unregulated drug markets and are being studied for their effects and potential applications in psychedelic research .
Neurotoxicity Studies
This compound has been used in studies exploring the neurotoxicity of substituted phenethylamines . These studies aim to understand the mechanisms underlying the neurotoxicity of these substances .
In Vitro Toxicity Profiling
The compound has been used in in vitro studies to evaluate the toxicity profile of psychedelic 2C Phenethylamines and their N-Benzylphenethylamine (NBOMe) analogues . The presence of the N-2-methoxybenzyl group significantly increased the in vitro cytotoxicity of 2C phenethylamines drugs .
Study of Cytotoxic Effects
The compound has been used in studies to evaluate its cytotoxic effects on differentiated SH-SY5Y cells and primary rat cortical cultures . The NBOMe drugs presented higher cytotoxicity than their counterparts .
Oxidative Stress Studies
The compound has been used in studies to evaluate oxidative stress, metabolic and energetic studies were performed to evaluate the main pathways involved in their toxicity .
Serotonin Receptor Pharmacology
The compound has been used in research into the pharmacology of serotonin receptors . The N-methoxybenzylation of 2C compounds markedly increases their affinity for 5-HT 2A receptors .
Safety And Hazards
Future Directions
The future directions of research on “N-(2-Methoxybenzyl)-2-propanamine” and similar compounds could involve further exploration of their pharmacological properties and potential therapeutic applications . There is also a need for updated comprehensive analytical methods, particularly when analyzing biological matrices, for the search of newly emerging designer drugs .
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-9(2)12-8-10-6-4-5-7-11(10)13-3/h4-7,9,12H,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWHRRDWIVPFDOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC=CC=C1OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40466464 |
Source
|
| Record name | N-[(2-Methoxyphenyl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40466464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Methoxybenzyl)-2-propanamine | |
CAS RN |
756474-36-9 |
Source
|
| Record name | N-[(2-Methoxyphenyl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40466464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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